Theophylline, 8,8'-ethylenebis-
Theophylline, 8,8'-ethylenebis-
Brand Name:
Vulcanchem
CAS No.:
1784-67-4
VCID:
VC21230518
InChI:
InChI=1S/C16H18N8O4/c1-21-11-9(13(25)23(3)15(21)27)17-7(19-11)5-6-8-18-10-12(20-8)22(2)16(28)24(4)14(10)26/h5-6H2,1-4H3,(H,17,19)(H,18,20)
SMILES:
CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CCC3=NC4=C(N3)C(=O)N(C(=O)N4C)C
Molecular Formula:
C16H18N8O4
Molecular Weight:
386.37 g/mol
Theophylline, 8,8'-ethylenebis-
CAS No.: 1784-67-4
Cat. No.: VC21230518
Molecular Formula: C16H18N8O4
Molecular Weight: 386.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1784-67-4 |
|---|---|
| Molecular Formula | C16H18N8O4 |
| Molecular Weight | 386.37 g/mol |
| IUPAC Name | 8-[2-(1,3-dimethyl-2,6-dioxo-7H-purin-8-yl)ethyl]-1,3-dimethyl-7H-purine-2,6-dione |
| Standard InChI | InChI=1S/C16H18N8O4/c1-21-11-9(13(25)23(3)15(21)27)17-7(19-11)5-6-8-18-10-12(20-8)22(2)16(28)24(4)14(10)26/h5-6H2,1-4H3,(H,17,19)(H,18,20) |
| Standard InChI Key | AZDQOGJHRRZXFQ-UHFFFAOYSA-N |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CCC3=NC4=C(N3)C(=O)N(C(=O)N4C)C |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)NC(=N2)CCC3=NC4=C(N3)C(=O)N(C(=O)N4C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator